Cas no 32827-49-9 (Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI))

• Product Name: Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
• CAS No: 32827-49-9
• MF: C₁₄H₂₆O₄S₂
• MW: 322.483842372894
• CID: 308429
• PubChem ID: 161757
• Update Time: 2025-04-19

Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
• 2-[10-(carboxymethylsulfanyl)decylsulfanyl]acetic acid
• Acetic acid, 2,2'-(1,10-decanediylbis(thio))bis-
• 32827-49-9
• BCMTD
• SCHEMBL5597990
• 1,10-Bis(carboxymethylthiodecane)
• 3-Thiadicarboxylic acid
• 1,10-bis(carboxy-methylthio)decane
• 1,10-Bis(carboxymethylthio)decane
• DTXSID80186497

• Inchi： 1S/C14H26O4S2/c15-13(16)11-19-9-7-5-3-1-2-4-6-8-10-20-12-14(17)18/h1-12H2,(H,15,16)(H,17,18)
• InChI Key： YGPHOWJPGUHNSY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCCCCCCCSCC(=O)O

Computed Properties

• Exact Mass: 322.12738
• Monoisotopic Mass: 322.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 498.3°Cat760mmHg
• Flash Point: 255.1°C
• Refractive Index: 1.533
• PSA: 74.6